Cas no 1220039-71-3 ((5-Amino-2-fluoro-phenyl)acetonitrile Hydrochloride)

• Product Name: (5-Amino-2-fluoro-phenyl)acetonitrile Hydrochloride
• CAS No: 1220039-71-3
• MF: C₈H₈ClFN₂
• MW: 186.613924026489
• MDL: MFCD15474843
• CID: 4777210
• Update Time: 2026-02-27

(5-Amino-2-fluoro-phenyl)acetonitrile Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-Amino-2-fluoro-phenyl)-acetonitrile hydrochloride
• SB31941
• (5-Amino-2-fluoro-phenyl)-acetonitrile hydrochloride, AldrichCPR
• (5-Amino-2-fluoro-phenyl)acetonitrile Hydrochloride

• MDL： MFCD15474843
• Inchi： 1S/C8H7FN2.ClH/c9-8-2-1-7(11)5-6(8)3-4-10;/h1-2,5H,3,11H2;1H
• InChI Key： OGSXQNLEMSZGBF-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=C(C=C1CC#N)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Topological Polar Surface Area: 49.8

Additional information on (5-Amino-2-fluoro-phenyl)acetonitrile Hydrochloride

Introduction to (5-Amino-2-fluoro-phenyl)acetonitrile Hydrochloride (CAS No: 1220039-71-3)

(5-Amino-2-fluoro-phenyl)acetonitrile Hydrochloride, identified by its CAS number 1220039-71-3, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, featuring a unique structural arrangement of an amino group, a fluoro substituent, and an acetonitrile moiety, presents a versatile platform for synthetic chemistry and drug discovery applications.

The< strong>hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it particularly useful for various biochemical assays and medicinal chemistry investigations. The presence of the< strong>fluoro atom in the aromatic ring introduces a level of electronic and steric modulation that can significantly influence the biological activity of molecules derived from it. This feature has made< strong>(5-amino-2-fluoro-phenyl)acetonitrile hydrochloride a valuable intermediate in the synthesis of novel pharmacophores targeting a wide range of therapeutic areas.

In recent years, there has been a surge in research focused on developing small molecule inhibitors for complex diseases such as cancer, neurodegenerative disorders, and infectious diseases. The< strong>amino and< strong>fluoro functional groups in< strong>(5-amino-2-fluoro-phenyl)acetonitrile hydrochloride provide excellent starting points for designing molecules with enhanced binding affinity and selectivity. For instance, studies have demonstrated its utility in generating kinase inhibitors, where the fluoro substituent plays a crucial role in modulating the binding interactions with target enzymes.

One of the most compelling aspects of< strong>(5-amino-2-fluoro-phenyl)acetonitrile hydrochloride is its role in the development of antiviral agents. The fluoro group, known for its ability to improve metabolic stability and binding affinity, has been strategically incorporated into many antiviral drugs. Researchers have leveraged the< strong>CAS no 1220039-71-3 compound to synthesize derivatives that exhibit potent activity against viral proteases and polymerases. These derivatives often show improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

The pharmaceutical industry has also explored the use of< strong>(5-amino-2-fluoro-phenyl)acetonitrile hydrochloride in the development of anticancer therapeutics. The< strong>amino group provides a site for further functionalization, allowing chemists to introduce various pharmacophores that can interact with specific cancer-related targets. Recent studies have highlighted its application in generating small molecule inhibitors of tyrosine kinases, which are critical players in cancer cell signaling pathways. The hydrochloride salt form enhances the compound's solubility, facilitating its use in cellular and molecular assays.

Beyond its applications in drug discovery, (5-amino-2-fluoro-phenyl)acetonitrile hydrochloride has found utility in materials science and agrochemical research. The unique electronic properties conferred by the fluoro substituent make it an attractive building block for designing advanced materials with tailored optical and electronic characteristics. Additionally, researchers have explored its use in developing novel agrochemicals that offer improved efficacy against pests while maintaining environmental safety.

The synthesis of< strong>(5-amino-2-fluoro-phenyl)acetonitrile hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to optimize the production process. These methods not only enhance efficiency but also minimize waste generation, aligning with green chemistry principles.

In conclusion, (5-amino-2-fluoro-phenyl)acetonitrile hydrochloride (CAS no 1220039-71-3) is a multifunctional compound with broad applications across pharmaceuticals, materials science, and agrochemicals. Its unique structural features make it an invaluable tool for researchers seeking to develop innovative solutions to complex scientific challenges. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play an increasingly pivotal role in advancing scientific discovery and technological innovation.